Cas no 886928-79-6 (2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide)

• Product Name: 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide
• CAS No: 886928-79-6
• MF: C₂₀H₁₅ClFN₅OS
• MW: 427.882404565811
• CID: 5477095
• PubChem ID: 18577152
• Update Time: 2025-10-19

2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS016398257
• F2650-0560
• 2-{[5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide
• 2-[[5-(2-chlorophenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
• 886928-79-6
• 2-((5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-fluorophenyl)acetamide
• STL452506
• 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C20H15ClFN5OS/c21-17-6-2-1-5-16(17)19-24-25-20(27(19)26-11-3-4-12-26)29-13-18(28)23-15-9-7-14(22)8-10-15/h1-12H,13H2,(H,23,28)
• InChI Key： XFZVUYJYVCDZGJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C(N1N1C=CC=C1)SCC(NC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 427.0669871g/mol
• Monoisotopic Mass: 427.0669871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 90Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide

Comprehensive Overview of 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide (CAS No. 886928-79-6)

The compound 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide, identified by its CAS No. 886928-79-6, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a 1,2,4-triazole core substituted with 2-chlorophenyl, 1H-pyrrol-1-yl, and 4-fluorophenylacetamide moieties, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for novel heterocyclic compounds like 886928-79-6 has surged due to their versatility in medicinal chemistry. The 1,2,4-triazole scaffold, a key component of this molecule, is renowned for its broad-spectrum bioactivity, including antimicrobial, antifungal, and anti-inflammatory properties. This aligns with current trends in addressing antibiotic resistance and chronic inflammatory diseases, topics frequently searched in academic and industrial databases. The incorporation of fluorophenyl and chlorophenyl groups further enhances its lipophilicity and metabolic stability, critical factors in drug design.

From a synthetic perspective, CAS No. 886928-79-6 exemplifies modern strategies in multi-component reactions and click chemistry. Its sulfanylacetamide linkage offers a unique handle for further derivatization, enabling the development of targeted therapies. This adaptability resonates with the growing emphasis on personalized medicine and precision agriculture, where tailored chemical solutions are paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and structural integrity, ensuring compliance with regulatory standards.

Environmental and safety considerations are also integral to discussions surrounding 886928-79-6. While not classified as hazardous, its biodegradation and ecotoxicological profile are under scrutiny to align with green chemistry principles. This reflects broader societal concerns about sustainable chemical practices, a recurring theme in scientific literature and public discourse. Computational modeling, including QSAR and molecular docking, aids in predicting its environmental fate and optimizing its efficacy-to-toxicity ratio.

In conclusion, 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-fluorophenyl)acetamide represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its structural complexity and functional diversity position it as a valuable candidate for further investigation, particularly in the realms of drug development and agrochemical innovation. As research progresses, this compound may well emerge as a cornerstone in addressing some of the most pressing challenges in health and agriculture today.